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Compound of Interest

Compound Name: 2,4-Dichloro-5-nitropyrimidine

Cat. No.: B015318 Get Quote

An In-depth Technical Guide to the Safety Data for 2,4-Dichloro-5-nitropyrimidine

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of chemical reagents is paramount. This guide provides a detailed overview of

the safety information for 2,4-Dichloro-5-nitropyrimidine (CAS No. 49845-33-2), a key

intermediate in pharmaceutical and agrochemical synthesis.

Chemical Identification
Identifier Value

Product Name 2,4-Dichloro-5-nitropyrimidine

CAS Number 49845-33-2

Molecular Formula C₄HCl₂N₃O₂

Molecular Weight 193.98 g/mol

Synonyms 2,4-dichloro-5-nitro-pyrimidine

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2,4-Dichloro-5-
nitropyrimidine.
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Property Value Source

Physical State
Solid, liquid, or low melting

solid
[1]

Appearance
Clear yellow to yellow

crystalline solid
[1][2]

Odor No information available [2]

Melting Point 28-32 °C

Boiling Point 207 °C (lit.) [1]

Density 1.737 g/cm³ [1]

Solubility

Sparingly soluble in water.

Soluble in Chloroform

(Slightly), Methanol (Slightly).

[1][2]

Flash Point >110 °C [1]

Hazard Identification and Classification
2,4-Dichloro-5-nitropyrimidine is classified as a hazardous chemical. The GHS classification

is summarized below.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

GHS Label Elements:

Pictogram:
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Signal Word:Warning[2][3]

Hazard Statements:

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]

H335: May cause respiratory irritation.[2][4]

Precautionary Statements:

Prevention: P261, P264, P271, P280[3]

Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313,

P362[2]

Storage: P403+P233, P405[2]

Disposal: P501[1]

Below is a diagram illustrating the GHS hazard classification workflow for this substance.
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Caption: GHS Hazard Classification for 2,4-Dichloro-5-nitropyrimidine.
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Toxicological Information
While no specific acute toxicity data (e.g., LD50 or LC50) is readily available in the searched

documents, the primary toxicological concerns are irritation to the skin, eyes, and respiratory

system.[4] The toxicological properties have not been fully investigated.[4]

Handling, Storage, and Personal Protective
Equipment (PPE)
Proper handling and storage are crucial to minimize exposure and ensure safety.

Handling:

Handle in a well-ventilated place.[1]

Wear suitable protective clothing, gloves, and eye/face protection.[1]

Avoid contact with skin and eyes.[1]

Avoid formation of dust and aerosols.[1]

Use non-sparking tools.[1]

Prevent fire caused by electrostatic discharge steam.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[1][2]

Store locked up.[1][2]

It is recommended to keep this product under argon.[2]

The following diagram outlines the decision-making process for selecting appropriate Personal

Protective Equipment (PPE).
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Exposure Assessment

Inhalation Hazard?
(Dust/Aerosol)

Assess Risks

Skin Contact Hazard?
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Yes

Eye Contact Hazard?

No

Wear Chemical-Resistant
Gloves

Yes

Wear Chemical Safety
Goggles

Yes

Safe Handling Protocol

No

Wear Protective Clothing
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Caption: PPE Selection Workflow for 2,4-Dichloro-5-nitropyrimidine.
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First-Aid Measures
In case of exposure, the following first-aid measures should be taken:

Exposure Route First-Aid Measures

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If you

feel unwell, call a POISON CENTER or

doctor/physician.[1][4]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothes

and shoes. If skin irritation occurs, get medical

advice/attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][4]

Ingestion
Do NOT induce vomiting. Get medical attention.

[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or

appropriate foam.[5]

Specific Hazards Arising from the Chemical: Thermal decomposition can lead to the release

of irritating gases and vapors, including carbon monoxide (CO), carbon dioxide (CO₂),

nitrogen oxides (NOx), and hydrogen chloride gas.[4]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[4][5]

Accidental Release Measures
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Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Avoid dust formation. Evacuate personnel to safe areas.[1][4]

Environmental Precautions: Should not be released into the environment.[4]

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid

dust formation.[4]

Stability and Reactivity
Reactivity: No information available.

Chemical Stability: Stable under normal conditions.[4]

Possibility of Hazardous Reactions: None under normal processing. Hazardous

polymerization does not occur.[4]

Conditions to Avoid: Incompatible products, heat, flames, and sparks.

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases.[4]

Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO₂),

Nitrogen oxides (NOx), Hydrogen chloride gas.[4]

Experimental Protocols
Detailed experimental protocols for the toxicological and physical-chemical properties cited in

the available Safety Data Sheets are not provided in the source documents. These tests are

typically performed according to standardized guidelines, such as those from the Organisation

for Economic Co-operation and Development (OECD) for chemical testing. For instance:

Skin Irritation/Corrosion: OECD Test Guideline 404

Eye Irritation/Corrosion: OECD Test Guideline 405

Acute Oral Toxicity: OECD Test Guideline 420, 423, or 425
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For specific experimental details, researchers should consult the primary toxicological literature

or request detailed study reports from the chemical supplier.

This technical guide is intended to provide a comprehensive overview of the safety data for 2,4-
Dichloro-5-nitropyrimidine. It is essential to consult the original Safety Data Sheet from your

supplier and to conduct a thorough risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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